N-(1H-benzo[d]imidazol-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
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Description
N-(1H-benzo[d]imidazol-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C14H10N8O and its molecular weight is 306.289. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
N-(1H-benzo[d]imidazol-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a compound that can be synthesized through various chemical strategies. One approach involves regioselective metalation and subsequent functionalization to afford a range of derivatives (Board et al., 2009). This method showcases the versatility of such heterocyclic compounds in organic synthesis, enabling the creation of complex structures through directed metalation-cyclization strategies.
Antiviral Applications
The derivative compounds of this compound have been explored for their antiviral activities. For example, benzamide-based 5-aminopyrazoles and their fused heterocyclic derivatives exhibit significant antiavian influenza virus activity. These compounds, synthesized through a novel route, have shown promise in in vitro studies against influenza A virus (subtype H5N1), highlighting their potential in antiviral drug development (Hebishy et al., 2020).
Heterocyclic Chemistry and Drug Design
The structural complexity and biological relevance of this compound derivatives make them suitable candidates for drug design and discovery. Novel heterocyclic hybrids incorporating the pyrazole moiety have been synthesized and evaluated for their antimicrobial and dihydrofolate reductase (DHFR) inhibition activity. These studies underscore the potential of such compounds in developing new therapeutic agents with broad-spectrum antimicrobial activity and targeted enzyme inhibition (Othman et al., 2020).
Molecular Structure and Interaction Studies
Investigations into the molecular structure and intermolecular interactions of this compound derivatives provide insights into their chemical behavior and potential applications. For instance, studies on the synthesis and structural analysis of these compounds, including density functional theory (DFT) calculations and Hirshfeld surface analysis, offer valuable information on their electronic properties and interaction patterns. This research can aid in the rational design of novel compounds with desired chemical and biological properties (Sallam et al., 2021).
Properties
IUPAC Name |
N-(1H-benzimidazol-2-yl)-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N8O/c23-13(19-14-17-9-3-1-2-4-10(9)18-14)11-5-6-12(21-20-11)22-8-15-7-16-22/h1-8H,(H2,17,18,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTNDQTJVDRDYLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)NC(=O)C3=NN=C(C=C3)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.